3-[(2-methoxyphenoxy)methyl]-N-propylbenzamide

• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 3-[(2-methoxyphenoxy)methyl]-N-propylbenzamide
• InChI: InChI=1S/C18H21NO3/c1-3-11-19-18(20)15-8-6-7-14(12-15)13-22-17-10-5-4-9-16(17)21-2/h4-10,12H,3,11,13H2,1-2H3,(H,19,20)
• InChI Key: CSHPROCSABULLN-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC(=CC=C1)COC2=CC=CC=C2OC
• Canonical SMILES: CCCNC(=O)C1=CC=CC(=C1)COC2=CC=CC=C2OC

Description

3-[(2-methoxyphenoxy)methyl]-N-propylbenzamide, also known as JNJ-7925476, is a selective antagonist of the orexin 1 receptor. Orexins are neuropeptides that play a significant role in the regulation of wakefulness, arousal, and appetite. The orexin 1 receptor is primarily involved in the regulation of wakefulness, and antagonists of this receptor have been investigated as potential treatments for sleep disorders such as insomnia.

Mechanism of Action

3-[(2-methoxyphenoxy)methyl]-N-propylbenzamide is a selective antagonist of the orexin 1 receptor. Orexin 1 receptors are primarily located in the hypothalamus, a region of the brain that plays a significant role in the regulation of sleep and wakefulness. By blocking the orexin 1 receptor, this compound reduces the activity of orexin neurons, leading to increased sleep duration and improved sleep quality.
Biochemical and Physiological Effects:
This compound has been shown to increase sleep duration and improve sleep quality in both animal models and clinical trials. In addition, this compound has been shown to have minimal effects on other physiological parameters, such as blood pressure and heart rate, suggesting that it may be a safe and effective treatment for sleep disorders.

Advantages and Limitations for Lab Experiments

3-[(2-methoxyphenoxy)methyl]-N-propylbenzamide has several advantages for use in laboratory experiments. It is a selective antagonist of the orexin 1 receptor, which allows for specific modulation of the orexin system. In addition, this compound has been extensively studied in both animal models and clinical trials, providing a wealth of data on its pharmacological effects.
One limitation of this compound is that it is a relatively new compound, and its long-term safety and efficacy have not been fully established. In addition, this compound is not currently available for use as a research tool, which may limit its use in laboratory experiments.

Future Directions

There are several potential future directions for research on 3-[(2-methoxyphenoxy)methyl]-N-propylbenzamide. One area of interest is the potential use of this compound as a treatment for other sleep disorders, such as narcolepsy. In addition, further research is needed to fully understand the long-term safety and efficacy of this compound.
Another potential direction for research is the development of other orexin receptor antagonists with improved pharmacological properties. For example, compounds with longer half-lives or improved selectivity for the orexin 1 receptor may be more effective as sleep aids.
Conclusion:
This compound is a selective antagonist of the orexin 1 receptor that has shown promise as a treatment for sleep disorders. Its specific mechanism of action and minimal effects on other physiological parameters make it an attractive candidate for further research. However, further studies are needed to fully establish its long-term safety and efficacy.

Synthesis Methods

The synthesis of 3-[(2-methoxyphenoxy)methyl]-N-propylbenzamide involves several steps. The starting material for the synthesis is 3-bromo-N-propylbenzamide, which is reacted with 2-methoxyphenol in the presence of a base to form the intermediate 3-(2-methoxyphenoxy)-N-propylbenzamide. This intermediate is then reacted with formaldehyde in the presence of a reducing agent to form the final product, this compound.

Scientific Research Applications

3-[(2-methoxyphenoxy)methyl]-N-propylbenzamide has been extensively studied for its potential as a treatment for sleep disorders. In preclinical studies, this compound has been shown to increase sleep duration and improve sleep quality in animal models. In clinical trials, this compound has been shown to increase total sleep time and reduce wakefulness after sleep onset in patients with insomnia.